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Compound of Interest

Compound Name: 12Z-heneicosenoic acid

Cat. No.: B15290107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12Z-Heneicosenoic acid (also known as cis-12-Heneicosenoic acid) is a long-chain

monounsaturated fatty acid with the chemical formula C21H40O2. Its unique structure,

featuring a cis double bond at the 12th carbon, makes it a molecule of interest in various

research fields, including lipidomics, biochemistry, and drug development. This technical guide

provides an in-depth overview of commercially available 12Z-heneicosenoic acid, including a

comparative summary of suppliers and their product purities. Furthermore, it outlines a detailed

experimental protocol for purity analysis using gas chromatography-mass spectrometry (GC-

MS), a standard and reliable method for fatty acid analysis. While specific biological signaling

pathways for 12Z-heneicosenoic acid are not yet well-defined in the scientific literature, this

guide also touches upon the general roles of long-chain unsaturated fatty acids in cellular

processes.

Suppliers and Purity of 12Z-Heneicosenoic Acid
The availability of high-purity 12Z-heneicosenoic acid is crucial for obtaining reliable and

reproducible experimental results. Several chemical suppliers offer this compound, typically at

purities exceeding 99%. Below is a summary of some of the key suppliers and their product

specifications.
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Supplier Product Name CAS Number Purity

INDOFINE Chemical

Company

12(Z)-

HENEICOSENOIC

ACID

3515-84-2 >99%[1]

BroadPharm
12(Z)-Heneicosenoic

acid
3515-84-2

Information not

specified, NMR data

available[2]

MedChemExpress
cis-12-Heneicosenoic

acid
3515-84-2 High purity[3]

Larodan (via

Greyhound

Chromatography)

12(Z)-Heneicosenoic

acid
3515-84-2 >99%[4]

Note: Researchers should always request a certificate of analysis from the supplier for lot-

specific purity information.

Experimental Protocol: Purity Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
The purity of 12Z-heneicosenoic acid is most commonly determined by gas chromatography

(GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS). Due to the

low volatility of free fatty acids, a derivatization step to convert the carboxylic acid to a more

volatile ester, typically a fatty acid methyl ester (FAME), is essential.[1][3]

Derivatization to Fatty Acid Methyl Esters (FAMEs)
This procedure converts the fatty acid into its corresponding methyl ester, which is more volatile

and suitable for GC analysis.

Materials:

12Z-Heneicosenoic acid sample

Boron trifluoride-methanol (BF3-MeOH) solution (14% w/v)
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Hexane (GC grade)

Saturated sodium chloride (NaCl) solution

Anhydrous sodium sulfate (Na2SO4)

Glass test tubes with screw caps

Heating block or water bath

Vortex mixer

Procedure:

Accurately weigh approximately 1-5 mg of the 12Z-heneicosenoic acid sample into a

screw-cap glass test tube.

Add 1 mL of 14% BF3-MeOH solution to the test tube.

Securely cap the tube and heat at 60-100°C for 10-30 minutes in a heating block or water

bath.

Allow the tube to cool to room temperature.

Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

Vortex the mixture vigorously for 1 minute to extract the FAMEs into the hexane layer.

Centrifuge the tube at a low speed to separate the layers.

Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

Add a small amount of anhydrous Na2SO4 to the hexane extract to remove any residual

water.

The sample is now ready for GC-MS analysis.

GC-MS Analysis
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The following are general parameters for the GC-MS analysis of FAMEs. These may need to

be optimized for the specific instrument and column being used.

Instrumentation:

Gas chromatograph equipped with a mass spectrometer detector.

GC Conditions:

Column: A polar capillary column, such as a DB-23, SP-2560, or equivalent (e.g., 30 m x

0.25 mm ID, 0.25 µm film thickness), is recommended for the separation of fatty acid methyl

esters.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250°C.

Injection Mode: Split (e.g., split ratio of 20:1) or splitless, depending on the sample

concentration.

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: Increase to 240°C at a rate of 3-5°C/minute.

Final hold: Hold at 240°C for 5-10 minutes.

Transfer Line Temperature: 250°C.

MS Conditions:

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 50 to 500.
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Data Analysis: The purity is determined by calculating the peak area of the 12Z-heneicosenoic
acid methyl ester as a percentage of the total peak area of all components in the

chromatogram. The mass spectrum of the peak should be compared with a reference library

(e.g., NIST) to confirm the identity of the compound.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the scientific literature detailing the distinct

biological activities or signaling pathways directly modulated by 12Z-heneicosenoic acid.

However, as a long-chain monounsaturated fatty acid, it is expected to be incorporated into

cellular lipids and participate in general fatty acid metabolism.

Long-chain fatty acids are known to play diverse roles in cellular signaling, acting as precursors

for signaling molecules, modulating membrane properties, and influencing gene expression

through nuclear receptors like peroxisome proliferator-activated receptors (PPARs). It is

plausible that 12Z-heneicosenoic acid could have roles in these general pathways, but further

research is required to elucidate its specific functions.

Visualizations
Experimental Workflow for Purity Analysis

Sample Preparation Analysis
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Caption: Workflow for the purity analysis of 12Z-heneicosenoic acid.

Generalized Fatty Acid Signaling Pathway
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Caption: A generalized overview of potential fatty acid signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 12Z-Heneicosenoic Acid:
Suppliers, Purity, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15290107#12z-heneicosenoic-acid-suppliers-and-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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